sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate

• IUPAC Name: sodium;8-hydroxy-6-sulfamoylnaphthalene-1-sulfonate;hydrate
• InChI: InChI=1S/C10H9NO6S2.Na.H2O/c11-18(13,14)7-4-6-2-1-3-9(19(15,16)17)10(6)8(12)5-7;;/h1-5,12H,(H2,11,13,14)(H,15,16,17);;1H2/q;+1;/p-1
• InChI Key: RIDCOOZPJOYZKI-UHFFFAOYSA-M
• Canonical SMILES: C1=CC2=CC(=CC(=C2C(=C1)S(=O)(=O)[O-])O)S(=O)(=O)N.O.[Na+]
• Molecular Formula: C10H10NNaO7S2
• Molecular Weight: 343.3 g/mol

Description

Sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate, also known as WST-1, is a water-soluble tetrazolium salt used in various scientific research applications. It is widely used to measure cell viability and proliferation in cell-based assays. This compound is highly sensitive and can be used to detect even small changes in cell viability, making it a valuable tool in many scientific fields.

Mechanism of Action

Sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate works by undergoing a reduction reaction in the presence of cellular dehydrogenases, which are enzymes present in metabolically active cells. The reduction reaction produces a water-soluble formazan dye that can be easily measured using a spectrophotometer. The intensity of the color produced is directly proportional to the number of viable cells present in the sample.
Biochemical and Physiological Effects:
sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate has no known biochemical or physiological effects on cells or organisms. It is a non-toxic compound and does not interfere with cell metabolism or function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate is its high sensitivity, which allows for the detection of even small changes in cell viability. It is also a simple and easy-to-use assay that can be performed quickly and accurately. However, one limitation of sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate is that it requires the use of a spectrophotometer, which may not be available in all laboratories.

Future Directions

There are several potential future directions for research involving sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate. One area of interest is the development of new and improved cell viability assays that utilize sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate or similar compounds. Another potential direction is the use of sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate in the study of stem cells and regenerative medicine. Finally, sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate may have applications in the development of new cancer treatments and the identification of potential drug targets.

Scientific Research Applications

Sodium 6-(aminosulfonyl)-8-hydroxy-1-naphthalenesulfonate hydrate is commonly used in various scientific research applications, including cell viability and proliferation assays, drug screening, and toxicity testing. It is particularly useful in the study of cancer cells, as it can be used to determine the effectiveness of cancer treatments and identify potential new drugs.